Cas no 2138388-76-6 (ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate)

• Product Name: ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate
• CAS No: 2138388-76-6
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 6217274
• PubChem ID: 165799408
• Update Time: 2025-10-30

ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate
• 2138388-76-6
• EN300-1114774

• Inchi： 1S/C9H15N3O2/c1-2-14-9(13)4-3-5-12-7-8(10)6-11-12/h6-7H,2-5,10H2,1H3
• InChI Key： QCSQJRZISCZILI-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate

Ethyl 4-(4-Amino-1H-Pyrazol-1-Yl)Butanoate: A Comprehensive Overview

Ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate, with the CAS number 2138388-76-6, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceutical chemistry and biochemistry. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an amino group and an ethyl ester moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

The pyrazole ring, a five-membered aromatic heterocycle, is a common structural motif in many bioactive compounds. In ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate, the pyrazole ring is further substituted with an amino group at the 4-position, which introduces additional biochemical reactivity. The ethyl ester group attached to the butanoate chain enhances the compound's solubility and bioavailability, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate as a lead compound in the development of novel drugs targeting various diseases. For instance, research has shown that this compound exhibits significant antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in the study of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by substitution reactions to introduce the amino and ester groups. The optimization of these steps has been a focus of recent research, with scientists exploring greener and more efficient synthetic routes to improve yield and reduce environmental impact.

In terms of pharmacokinetics, ethyl 4-(4-amino-1H-pyrazol-1-yl)butanoate demonstrates favorable absorption and distribution properties. Its ester group facilitates its passage through biological membranes, ensuring effective delivery to target sites. Furthermore, preliminary toxicological studies indicate that this compound has a low toxicity profile, making it a safe candidate for further preclinical testing.

The application of computational chemistry tools has significantly advanced our understanding of ethyl 4-(4-amino-1H-pyrazol-1-yllbutanoate's interactions with biological systems. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action. These findings have paved the way for the design of more potent derivatives with enhanced therapeutic efficacy.

In conclusion, ethyl 4-(4-amino-H-pyrazol-l-yllbutanoate represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique chemical structure, coupled with its promising biological activities, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.